![molecular formula C19H19N3OS B5634750 N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide](/img/structure/B5634750.png)
N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves carbodiimide condensation catalysis, as seen in the preparation of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives (Yu et al., 2014). This method, characterized by the use of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, offers a convenient and fast route for synthesizing complex acetamide derivatives with benzothiadiazole units.
Molecular Structure Analysis
The molecular structure of compounds similar to N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide often features intricate arrangements, as evidenced by X-ray diffraction studies. For example, the intermediate compound 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine in related syntheses was confirmed by single-crystal X-ray diffraction, showcasing the detailed structural insights attainable for such molecules (Yu et al., 2014).
Chemical Reactions and Properties
Benzothiazole and thiadiazole derivatives, similar to the core structure of the mentioned compound, are known to undergo various chemical reactions. These reactions often involve condensation with benzaldehyde to yield benzylidene derivatives, showcasing the reactivity of the cyanoacetamide groups present in these molecules (Santagati et al., 1994).
Physical Properties Analysis
The physical properties of such compounds are closely linked to their molecular structure. For instance, the acidity constants (pKa values) of benzothiazole acetamide derivatives have been determined via UV spectroscopic studies, indicating the importance of structural features such as the nitrogen atoms in the imidazole and benzothiazole rings in defining their acid-base behavior (Duran & Canbaz, 2013).
Chemical Properties Analysis
The chemical properties of this compound and related compounds often involve interactions with various enzymes and biological targets. For example, derivatives of benzothiazole and thiadiazole have been studied for their enzyme inhibition properties, revealing potential therapeutic applications due to their interactions with biological molecules (Abbasi et al., 2018).
properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(2,3-dihydro-1H-inden-1-yl)-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c1-22(12-13-6-9-17-18(10-13)21-24-20-17)19(23)11-15-8-7-14-4-2-3-5-16(14)15/h2-6,9-10,15H,7-8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVFXBNUNHLNCPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=NSN=C2C=C1)C(=O)CC3CCC4=CC=CC=C34 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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